2,3-Dibenzoyloxybutanedioic acid;2-phenylmethoxypentan-3-ylhydrazine

• IUPAC Name: 2,3-dibenzoyloxybutanedioic acid;2-phenylmethoxypentan-3-ylhydrazine
• InChI: InChI=1S/C18H14O8.C12H20N2O/c19-15(20)13(25-17(23)11-7-3-1-4-8-11)14(16(21)22)26-18(24)12-9-5-2-6-10-12;1-3-12(14-13)10(2)15-9-11-7-5-4-6-8-11/h1-10,13-14H,(H,19,20)(H,21,22);4-8,10,12,14H,3,9,13H2,1-2H3
• InChI Key: RQTWYDXJQQBAEM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(C)OCC1=CC=CC=C1)NN.C1=CC=C(C=C1)C(=O)OC(C(C(=O)O)OC(=O)C2=CC=CC=C2)C(=O)O
• Molecular Formula: C30H34N2O9
• Molecular Weight: 566.6 g/mol

Description

2,3-Dibenzoyloxybutanedioic acid;2-phenylmethoxypentan-3-ylhydrazine (2,3-DBP) is a synthetic compound with a wide range of applications in chemical and biomedical research. It is a versatile molecule that can be used in a variety of ways, from the synthesis of other compounds to the study of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2,3-Dibenzoyloxybutanedioic acid;2-phenylmethoxypentan-3-ylhydrazine is not fully understood. It is believed that the compound interacts with proteins in the body, leading to changes in the activity of enzymes and other proteins. This interaction is thought to be responsible for the biochemical and physiological effects of the compound.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as cytochrome P450 and acetylcholinesterase. It has also been found to have anti-inflammatory and antioxidant effects, as well as to affect the metabolism of drugs.

Advantages and Limitations for Lab Experiments

2,3-Dibenzoyloxybutanedioic acid;2-phenylmethoxypentan-3-ylhydrazine has several advantages for laboratory experiments. It is relatively inexpensive, and it is easy to synthesize and purify. It can also be stored at room temperature, making it ideal for long-term experiments. The main limitation of this compound is that it is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are many potential future directions for the use of 2,3-Dibenzoyloxybutanedioic acid;2-phenylmethoxypentan-3-ylhydrazine. It could be used to study the metabolism of drugs, to develop new drugs, or to investigate the biochemical and physiological effects of other compounds. It could also be used to study the effects of environmental toxins, or to investigate the mechanisms of disease. Additionally, it could be used to develop new methods for synthesizing other compounds.

Synthesis Methods

2,3-Dibenzoyloxybutanedioic acid;2-phenylmethoxypentan-3-ylhydrazine is synthesized by reacting 2,3-dibenzoyloxybutanedioic acid with 2-phenylmethoxypentan-3-ylhydrazine. The reaction is carried out in a solvent, such as dichloromethane, at room temperature. The reaction is complete in approximately one hour, and the product is then isolated and purified.

Scientific Research Applications

2,3-Dibenzoyloxybutanedioic acid;2-phenylmethoxypentan-3-ylhydrazine has a wide range of applications in scientific research. It has been used as a substrate for the study of enzyme kinetics, as a reagent in the synthesis of other compounds, and as a tool for studying the biochemical and physiological effects of drugs. It has also been used in the development of new drugs and in the study of drug metabolism.